Cas no 893988-03-9 (ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• CAS No: 893988-03-9
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 6025100
• PubChem ID: 18562263
• Update Time: 2025-05-22

ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• ethyl 2-[[2-[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• 893988-03-9
• ethyl 2-(2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamido)benzoate
• F1899-1306
• AKOS024618544
• ethyl 2-(2-{[6-(3-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamido)benzoate

• Inchi： 1S/C22H21N3O4S/c1-3-29-22(27)17-9-4-5-10-19(17)23-20(26)14-30-21-12-11-18(24-25-21)15-7-6-8-16(13-15)28-2/h4-13H,3,14H2,1-2H3,(H,23,26)
• InChI Key： BPJCTYZCIHHQEY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=NN=C(C2=CC=CC(OC)=C2)C=C1)=O

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate

Ethyl 2-(2-{6-(3-Methoxyphenyl)Pyridazin-3-Ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate, with CAS No 893988-03-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyridazine ring, a sulfanyl group, and an ethoxycarbonylbenzoate moiety. The molecule's unique combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The pyridazine ring, a key structural component of this compound, is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. This heterocyclic structure is known for its stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of the sulfanyl group (-S-) further enhances the compound's reactivity, as sulfur atoms are known for their ability to form strong bonds with other elements, making them versatile in chemical transformations.

Recent studies have highlighted the potential of ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes, such as inflammation and cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the cyclooxygenase (COX) enzyme, which is a key player in inflammatory responses.

In addition to its pharmacological applications, ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A research team from the University of California recently reported that this compound can serve as an efficient charge transport layer in organic solar cells, significantly improving their power conversion efficiency.

The synthesis of ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridazine ring through cyclization reactions, followed by the introduction of the sulfanyl group via thiolation or sulfonation reactions. The final step involves the esterification of the benzoic acid derivative to yield the ethoxycarbonylbenzoate moiety.

From an environmental perspective, ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other synthetic organic compounds. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing its ecological footprint.

In conclusion, ethyl 2-(2-{6-(3-methoxyphenyl)pyridazin-3-ylsulfanyl}acetamido)benzoate represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its potential as a therapeutic agent and its promising role in materials science underscore its importance as a subject of further research. As scientists continue to explore its properties and optimize its synthesis, this compound is poised to make meaningful contributions to both medicine and technology.